Cas no 869944-04-7 (1-Propanol, 3-[[(2-ethoxyphenyl)methyl]amino]-)

• Product Name: 1-Propanol, 3-[[(2-ethoxyphenyl)methyl]amino]-
• CAS No: 869944-04-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5234063
• Update Time: 2026-03-08

1-Propanol, 3-[[(2-ethoxyphenyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(2-ethoxyphenyl)methyl]amino]-

• Inchi： 1S/C12H19NO2/c1-2-15-12-7-4-3-6-11(12)10-13-8-5-9-14/h3-4,6-7,13-14H,2,5,8-10H2,1H3
• InChI Key： GCDRMJUTBNGGJM-UHFFFAOYSA-N
• SMILES： C(O)CCNCC1=CC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Propanol, 3-[[(2-ethoxyphenyl)methyl]amino]-

Professional Introduction to 1-Propanol, 3-[[(2-ethoxyphenyl)methyl]amino]- (CAS No. 869944-04-7)

1-Propanol, 3-[[(2-ethoxyphenyl)methyl]amino]- is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 869944-04-7, is characterized by a complex molecular structure that includes an amine functional group and an ethoxyphenyl moiety. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of various biochemical applications.

The molecular formula of this compound can be expressed as C₁₄H₂₁NO₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of the amine group (-NH₂) and the ethoxyphenyl group (C₆H₅OCH₂) contributes to its reactivity and potential utility in synthetic chemistry. Specifically, the amine functionality can participate in hydrogen bonding and form coordination complexes with metal ions, while the ethoxyphenyl group introduces electronic and steric effects that influence the compound's overall behavior.

In recent years, the demand for novel compounds with tailored properties has driven extensive research into derivatives of 1-propanol, 3-[[(2-ethoxyphenyl)methyl]amino]-. One particularly intriguing area of study has been its application in the synthesis of bioactive molecules. Researchers have explored its potential as a precursor for drugs targeting neurological disorders, given its structural similarity to certain neurotransmitter analogs. The ethoxyphenyl moiety, in particular, has been found to enhance lipophilicity, a critical factor in drug bioavailability.

The pharmaceutical industry has shown keen interest in this compound due to its versatility. For instance, modifications to the amine group can yield a range of pharmacologically active substances. A notable example is its use in developing selective serotonin reuptake inhibitors (SSRIs), where structural analogs exhibit improved binding affinity to serotonin transporters. This underscores the importance of fine-tuning molecular architecture to achieve desired therapeutic effects.

From a synthetic chemistry perspective, 1-Propanol, 3-[[(2-ethoxyphenyl)methyl]amino]- serves as a versatile building block. Its reactivity allows for further functionalization through various organic transformations, such as nucleophilic substitution and condensation reactions. These reactions can introduce additional functional groups or alter existing ones, enabling the creation of diverse chemical libraries for drug discovery.

The compound's potential extends beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, derivatives of this molecule have been investigated for their herbicidal and fungicidal properties. The combination of nitrogen and oxygen heterocycles in its structure suggests compatibility with biological systems, making it a candidate for developing environmentally friendly crop protection agents.

Recent advancements in computational chemistry have further enhanced the understanding of 1-Propanol, 3-[[(2-ethoxyphenyl)methyl]amino]-'s behavior. Molecular modeling studies have revealed insights into its interactions with biological targets at an atomic level. These simulations have guided experimental efforts by predicting optimal conditions for synthesis and highlighting potential side reactions. Such interdisciplinary approaches are crucial for maximizing efficiency in drug development pipelines.

The industrial production of this compound involves multi-step synthetic routes that require careful optimization to ensure high yield and purity. Catalytic processes play a pivotal role in these transformations, often employing transition metals to facilitate key reactions efficiently. The integration of green chemistry principles has also gained traction, with researchers exploring solvent-free conditions and biocatalytic methods to minimize environmental impact.

In conclusion, 1-Propanol, 3-[[(2-ethoxyphenyl)methyl]amino]- (CAS No. 869944-04-7) represents a significant advancement in synthetic and pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for developing novel bioactive molecules with applications ranging from medicine to agriculture. As research continues to uncover new possibilities for this compound, its importance in addressing global challenges is likely to grow further.